VU 1545
VU 1545
VU 1545 is a positive allosteric modulator of metabotropic glutamate receptor type 5 (mGluR-5) (EC50 = 9.6 nM, Ki = 156 nM at rat mGluR-5).
Brand Name:
Vulcanchem
CAS No.:
890764-63-3
VCID:
VC0546988
InChI:
InChI=1S/C22H15FN4O3/c23-18-8-4-5-9-20(18)26-21(14-19(25-26)15-6-2-1-3-7-15)24-22(28)16-10-12-17(13-11-16)27(29)30/h1-14H,(H,24,28)
SMILES:
C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4F
Molecular Formula:
C22H15FN4O3
Molecular Weight:
402.4 g/mol
VU 1545
CAS No.: 890764-63-3
Cat. No.: VC0546988
Molecular Formula: C22H15FN4O3
Molecular Weight: 402.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | VU 1545 is a positive allosteric modulator of metabotropic glutamate receptor type 5 (mGluR-5) (EC50 = 9.6 nM, Ki = 156 nM at rat mGluR-5). |
|---|---|
| CAS No. | 890764-63-3 |
| Molecular Formula | C22H15FN4O3 |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | N-[2-(2-fluorophenyl)-5-phenylpyrazol-3-yl]-4-nitrobenzamide |
| Standard InChI | InChI=1S/C22H15FN4O3/c23-18-8-4-5-9-20(18)26-21(14-19(25-26)15-6-2-1-3-7-15)24-22(28)16-10-12-17(13-11-16)27(29)30/h1-14H,(H,24,28) |
| Standard InChI Key | BRAZLURTFMCAHU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4F |
| Canonical SMILES | C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4F |
| Appearance | Solid powder |
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